Cas no 2171768-16-2 (4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid)

• Product Name: 4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• CAS No: 2171768-16-2
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6440600
• PubChem ID: 165501843
• Update Time: 2025-05-20

4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid
• 4-[ethyl(2-hydroxy-2-methylpropyl)carbamoyl]-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
• EN300-1494366
• 2171768-16-2

• Inchi： 1S/C26H32N2O6/c1-4-28(16-26(2,3)33)24(31)22(13-14-23(29)30)27-25(32)34-15-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,21-22,33H,4,13-16H2,1-3H3,(H,27,32)(H,29,30)
• InChI Key： MCGMQEZPBJSBBX-UHFFFAOYSA-N
• SMILES： O(C(NC(CCC(=O)O)C(N(CC)CC(C)(C)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 704
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 116Ų

Additional information on 4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid

Introduction to 4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic Acid (CAS No. 2171768-16-2)

The compound 4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid, identified by its CAS number 2171768-16-2, represents a significant advancement in the field of pharmaceutical chemistry and biomedicine. This intricate molecular structure, characterized by its multifaceted functional groups, has garnered considerable attention for its potential applications in drug development and therapeutic interventions.

At the core of this compound's utility lies its sophisticated chemical architecture. The presence of a 4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl moiety contributes to its amphiphilic nature, enabling interactions with both hydrophobic and hydrophilic environments. This property is particularly advantageous in the design of drug molecules that require solubility in diverse biological matrices. Furthermore, the incorporation of a 4-(9H-fluoren-9-yl)methoxycarbonyl}amino group introduces a photophysical element, which has been explored in the development of photoactivatable probes and therapeutics.

Recent research has highlighted the compound's potential in modulating biological pathways associated with inflammation and oxidative stress. Studies have demonstrated that derivatives of this structure exhibit inhibitory effects on key enzymes such as COX-2 and LOX, which are pivotal in the pathogenesis of chronic inflammatory diseases. The (9H-fluoren-9-yl)methoxycarbonyl moiety, in particular, has been shown to enhance the metabolic stability and bioavailability of drug candidates, making it a valuable component in prodrug formulations.

The< strong> carbamoyl and amino functional groups within the molecule contribute to its ability to engage with biological targets through hydrogen bonding and ionic interactions. This has opened up avenues for its use in the development of targeted therapies for conditions such as cancer and neurodegenerative disorders. Preliminary investigations have indicated that analogs of this compound exhibit selective toxicity towards certain cancer cell lines, suggesting a promising role in oncology research.

In the realm of medicinal chemistry, the synthesis of this compound has been refined through advanced techniques such as solid-phase peptide synthesis and enantioselective catalysis. These methodologies have enabled the production of high-purity intermediates, which are essential for subsequent structural modifications and pharmacological evaluations. The versatility of this compound's scaffold allows for facile derivatization, enabling researchers to fine-tune its pharmacokinetic and pharmacodynamic properties.

The< strong> 4-(9H-fluoren-9-yl)methoxycarbonyl}amino group also lends itself to fluorescent labeling applications, making it a valuable tool in cellular imaging and biomarker detection. Recent advancements in fluorescence microscopy have leveraged this property to develop novel imaging agents that offer enhanced sensitivity and specificity for diagnostic purposes. The ability to track biological processes in real-time has profound implications for both basic research and clinical diagnostics.

In conclusion, the compound< strong> 4-ethyl(2-hydroxy-2-methylpropyl)carbamoyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoic acid (CAS No. 2171768-16-2) represents a cornerstone in modern pharmaceutical research. Its unique structural features and multifaceted functionalities make it a versatile tool for addressing a wide range of therapeutic challenges. As ongoing studies continue to unravel its potential, it is anticipated that this compound will play an increasingly pivotal role in the development of next-generation drugs and diagnostic agents.